Cas no 172617-74-2 (Ergosta-8,24(28)-dien-26-oicacid, 14-hydroxy-4-methyl-3,7,11-trioxo-, (4a)- (9CI))

• Product name: Ergosta-8,24(28)-dien-26-oicacid, 14-hydroxy-4-methyl-3,7,11-trioxo-, (4a)- (9CI)
• CAS No: 172617-74-2
• MF: C₂₉H₄₀O₆
• MW: 484.6243
• CID: 196726
• PubChem ID: 15786229

Ergosta-8,24(28)-dien-26-oicacid, 14-hydroxy-4-methyl-3,7,11-trioxo-, (4a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergosta-8,24(28)-dien-26-oicacid, 14-hydroxy-4-methyl-3,7,11-trioxo-, (4a)- (9CI)
• (6R)-6-[(4S,10S,13R,14S,17R)-14-hydroxy-4,10,13-trimethyl-3,7,11-trioxo-2,4,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-3-methylideneheptanoic acid
• 172617-74-2
• DTXSID90578268
• SCHEMBL18489881
• (4alpha)-14-Hydroxy-4-methyl-3,7,11-trioxoergosta-8,24(28)-dien-26-oic acid

• Inchi： InChI=1S/C29H40O6/c1-15(17(3)26(33)34)7-8-16(2)19-9-12-29(35)25-22(31)13-20-18(4)21(30)10-11-27(20,5)24(25)23(32)14-28(19,29)6/h16-20,35H,1,7-14H2,2-6H3,(H,33,34)
• InChI Key： ZEXGDMONMBETSX-UHFFFAOYSA-N
• SMILES： OC12C3=C(C4(C)C(CC3=O)C(C)C(=O)CC4)C(=O)CC1(C)C(C(C)CCC(=C)C(C)C(O)=O)CC2

Computed Properties

• Exact Mass: 484.2826
• Monoisotopic Mass: 484.28248899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 108.74